Cas no 34094-20-7 (Cyclopentane, (3-bromopropyl)-)

• Product Name: Cyclopentane, (3-bromopropyl)-
• CAS No: 34094-20-7
• MF: C₈H₁₅Br
• MW: 191.108701944351
• MDL: MFCD16860317
• CID: 1466049
• PubChem ID: 15752626
• Update Time: 2025-05-23

Cyclopentane, (3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (3-bromopropyl)-
• (3-bromo-propyl)-cyclopentane
• AB87271
• EN300-674158
• (3-Bromopropyl)cyclopentane
• 34094-20-7
• 3-bromopropylcyclopentane
• CS-0217087
• AKOS011897350
• F78458
• SCHEMBL3691804

• MDL： MFCD16860317
• Inchi： 1S/C8H15Br/c9-7-3-6-8-4-1-2-5-8/h8H,1-7H2
• InChI Key： SPKXUEDYUGDPMH-UHFFFAOYSA-N
• SMILES： BrCCCC1CCCC1

Computed Properties

• Exact Mass: 190.03575
• Monoisotopic Mass: 190.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Cyclopentane, (3-bromopropyl)-

Comprehensive Overview of Cyclopentane, (3-bromopropyl)- (CAS No. 34094-20-7): Properties, Applications, and Industry Insights

Cyclopentane, (3-bromopropyl)- (CAS No. 34094-20-7) is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. This brominated cyclopentane derivative is characterized by its unique molecular structure, combining a cyclopentane ring with a 3-bromopropyl side chain. Its chemical formula, C₈H₁₅Br, and molecular weight of 191.11 g/mol make it a versatile intermediate in organic synthesis. Researchers and manufacturers value this compound for its role in producing fine chemicals, pharmaceuticals, and advanced materials.

In recent years, the demand for halogenated cyclopentanes like Cyclopentane, (3-bromopropyl)- has grown due to their utility in cross-coupling reactions and polymer modification. The compound's bromine functional group serves as an excellent leaving group, enabling nucleophilic substitution reactions essential for creating complex molecular architectures. This property aligns with current trends in green chemistry, where efficient synthetic pathways are prioritized to reduce waste and energy consumption. Industry professionals frequently search for "CAS 34094-20-7 suppliers" or "3-bromopropylcyclopentane synthesis," reflecting its commercial and research importance.

The physical properties of Cyclopentane, (3-bromopropyl)- include a liquid state at room temperature, with a density of approximately 1.25 g/cm³. Its boiling point and refractive index are critical parameters for purification and quality control in laboratory settings. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in scientific forums as "how to analyze Cyclopentane, (3-bromopropyl)- purity." These characteristics make it suitable for precision applications where consistent performance is required.

From an industrial perspective, Cyclopentane, (3-bromopropyl)- is utilized in the production of specialty polymers and liquid crystals. Its incorporation into polymer chains can enhance thermal stability and modify rheological properties, addressing modern material science challenges like "high-performance polymer additives." Additionally, the compound's role in pharmaceutical intermediates has gained attention, particularly in the development of bioactive molecules with cyclopentane cores. This aligns with the pharmaceutical industry's focus on "novel drug scaffolds" and "targeted drug delivery systems," frequently searched topics in academic and industrial research databases.

Environmental and handling considerations for Cyclopentane, (3-bromopropyl)- follow standard protocols for brominated compounds. Proper storage in amber glass containers under inert atmosphere prevents degradation, while workplace safety measures address typical organic solvent precautions. These operational aspects are often explored under search terms like "safe handling of bromocyclopentane derivatives," reflecting user concerns about laboratory safety and chemical storage best practices.

Innovative research directions for CAS 34094-20-7 include its potential in catalysis and nanomaterial functionalization. Recent publications have investigated its use as a precursor for metal-organic frameworks (MOFs), tapping into the growing interest in "porous materials for gas storage." Furthermore, its application in organic electronics has been explored, particularly for modifying the properties of semiconducting polymers—a hot topic in searches related to "flexible electronics materials."

The global market for Cyclopentane, (3-bromopropyl)- is influenced by regional chemical manufacturing trends and R&D investment in specialty chemicals. Procurement specialists often search for "high-purity 34094-20-7 distributors" or "bulk bromopropylcyclopentane prices," indicating its commercial significance. Quality certifications such as HPLC-grade and ReagentPlus® specifications are frequently requested parameters, reflecting end-users' need for consistent product performance in critical applications.

Future developments surrounding this compound may focus on sustainable production methods and expanded application portfolios. With increasing emphasis on circular economy principles in the chemical industry, researchers are investigating greener synthetic routes for brominated cyclopentanes. These advancements respond to search trends like "eco-friendly halogenated compound synthesis" while maintaining the compound's utility in cutting-edge chemical technologies.